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Compound of Interest

Compound Name:
2-(1-Methyl-piperidin-4-

ylmethoxy)-ethanol

Cat. No.: B171647 Get Quote

Essential Safety and Handling Guide for 2-(1-
Methyl-piperidin-4-ylmethoxy)-ethanol
This guide provides crucial safety and logistical information for the handling and disposal of 2-
(1-Methyl-piperidin-4-ylmethoxy)-ethanol, tailored for researchers, scientists, and drug

development professionals. The following procedures are based on best practices for handling

similar chemical compounds and are intended to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling 2-(1-Methyl-piperidin-4-ylmethoxy)-ethanol, it is imperative to use

appropriate personal protective equipment to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE.
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PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or a face shield are

required to protect against potential splashes.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene) should be worn. Inspect gloves for

any signs of degradation or puncture before

use.

Body Protection

A laboratory coat or chemical-resistant apron is

necessary to protect skin and clothing from

contamination.

Respiratory

In well-ventilated areas, respiratory protection

may not be required. However, if vapors or

aerosols are likely to be generated, a NIOSH-

approved respirator should be used.

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Use appropriate tools and equipment to handle the substance, avoiding manual contact.

In case of accidental contact, immediately follow the first-aid measures outlined in the Safety

Data Sheet (SDS) of a structurally similar compound. For skin contact, wash the affected

area with soap and water. For eye contact, flush with copious amounts of water for at least

15 minutes.[1][2][3][4]

Storage:

Store in a tightly sealed, properly labeled container.
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Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[2]

Disposal Plan
All waste containing 2-(1-Methyl-piperidin-4-ylmethoxy)-ethanol must be treated as

hazardous waste.

Collect waste in a designated, labeled, and sealed container.

Dispose of the chemical waste in accordance with local, state, and federal regulations. Do

not pour down the drain.[1][3]

Contaminated PPE and materials should also be disposed of as hazardous waste.

Experimental Workflow and Safety Protocol
The following diagram illustrates the standard workflow for safely handling 2-(1-Methyl-
piperidin-4-ylmethoxy)-ethanol in a laboratory setting.
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Safe Handling and Disposal Workflow for 2-(1-Methyl-piperidin-4-ylmethoxy)-ethanol
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Work in a Ventilated Fume Hood
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Decontaminate Work Area

Click to download full resolution via product page

Caption: Workflow for handling and disposing of the chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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